Cas no 1803844-32-7 (1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one)
1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one
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- Inchi: 1S/C10H12ClNO/c1-6-3-4-8(12)5-9(6)10(13)7(2)11/h3-5,7H,12H2,1-2H3
- InChI Key: LXHKAKJWUOIGQF-UHFFFAOYSA-N
- SMILES: ClC(C)C(C1C=C(C=CC=1C)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- XLogP3: 2.3
- Topological Polar Surface Area: 43.1
1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010005465-250mg |
1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one |
1803844-32-7 | 97% | 250mg |
499.20 USD | 2021-07-06 | |
| Alichem | A010005465-500mg |
1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one |
1803844-32-7 | 97% | 500mg |
782.40 USD | 2021-07-06 | |
| Alichem | A010005465-1g |
1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one |
1803844-32-7 | 97% | 1g |
1,564.50 USD | 2021-07-06 |
1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one
Comprehensive Overview of 1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one (CAS No. 1803844-32-7)
1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one (CAS No. 1803844-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring an amino group and a chloropropanone moiety, is widely studied for its potential applications in drug synthesis and material science. Researchers are particularly interested in its role as a building block for more complex molecules, owing to its reactive functional groups.
The compound's CAS number 1803844-32-7 serves as a unique identifier, ensuring precise tracking in global chemical databases. Its systematic name, 1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one, highlights the presence of a methylphenyl backbone and a chlorinated ketone group, which are critical for its chemical behavior. Recent studies have explored its utility in heterocyclic synthesis, a hot topic in medicinal chemistry due to the growing demand for novel therapeutic agents.
In the context of current trends, 1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one aligns with the increasing focus on sustainable chemistry and green synthesis. Researchers are investigating eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with the broader industry shift toward environmentally benign processes, a topic frequently searched in academic and industrial circles.
Another area of interest is the compound's potential role in photodynamic therapy (PDT) and fluorescence imaging. Its structural features make it a candidate for developing photosensitizers, which are crucial in treating certain medical conditions. This application ties into the rising popularity of precision medicine and targeted therapies, topics that dominate scientific discussions and search queries.
From a commercial perspective, CAS No. 1803844-32-7 is often sought after by suppliers and manufacturers specializing in fine chemicals and custom synthesis. The compound's purity and stability are critical factors, as they directly impact its performance in downstream applications. Quality control protocols, such as HPLC and NMR spectroscopy, are essential to ensure its suitability for high-value research.
In summary, 1-(5-Amino-2-methylphenyl)-2-chloropropan-1-one represents a versatile and valuable chemical entity with broad relevance in modern science. Its applications span from drug discovery to advanced materials, making it a subject of ongoing exploration. As research continues to uncover new uses, this compound is poised to remain a key player in the evolving landscape of chemical innovation.
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